Aspirin-codeine
Aspirin-codeine
Brand Name:
Vulcanchem
CAS No.:
130320-48-8
VCID:
VC0167000
InChI:
InChI=1S/C18H21NO3.C9H8O4/c1-19-8-7-18-11-4-5-13(20)17(18)22-16-14(21-2)6-3-10(15(16)18)9-12(11)19;1-6(10)13-8-5-3-2-4-7(8)9(11)12/h3-6,11-13,17,20H,7-9H2,1-2H3;2-5H,1H3,(H,11,12)/t11-,12+,13-,17-,18-;/m0./s1
SMILES:
CC(=O)OC1=CC=CC=C1C(=O)O.CN1CCC23C4C1CC5=C2C(=C(C=C5)OC)OC3C(C=C4)O
Molecular Formula:
C27H29NO7
Molecular Weight:
479.5 g/mol
Aspirin-codeine
CAS No.: 130320-48-8
Main Products
VCID: VC0167000
Molecular Formula: C27H29NO7
Molecular Weight: 479.5 g/mol
| CAS No. | 130320-48-8 |
|---|---|
| Product Name | Aspirin-codeine |
| Molecular Formula | C27H29NO7 |
| Molecular Weight | 479.5 g/mol |
| IUPAC Name | (4R,4aR,7S,7aR,12bS)-9-methoxy-3-methyl-2,4,4a,7,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-7-ol;2-acetyloxybenzoic acid |
| Standard InChI | InChI=1S/C18H21NO3.C9H8O4/c1-19-8-7-18-11-4-5-13(20)17(18)22-16-14(21-2)6-3-10(15(16)18)9-12(11)19;1-6(10)13-8-5-3-2-4-7(8)9(11)12/h3-6,11-13,17,20H,7-9H2,1-2H3;2-5H,1H3,(H,11,12)/t11-,12+,13-,17-,18-;/m0./s1 |
| Standard InChIKey | UESHVCAYLZYGOX-FFHNEAJVSA-N |
| Isomeric SMILES | CC(=O)OC1=CC=CC=C1C(=O)O.CN1CC[C@]23[C@@H]4[C@H]1CC5=C2C(=C(C=C5)OC)O[C@H]3[C@H](C=C4)O |
| SMILES | CC(=O)OC1=CC=CC=C1C(=O)O.CN1CCC23C4C1CC5=C2C(=C(C=C5)OC)OC3C(C=C4)O |
| Canonical SMILES | CC(=O)OC1=CC=CC=C1C(=O)O.CN1CCC23C4C1CC5=C2C(=C(C=C5)OC)OC3C(C=C4)O |
| Synonyms | aspirin - codeine aspirin, codeine drug combination aspirin-codeine co-codaprin |
| PubChem Compound | 5748307 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume